Cas no 1401666-51-0 ([(S)-1-((S)-2-AMino-propionyl)-piperidin-3-yl]-Methyl-carbaMic acid tert-butyl ester)

• Product Name: [(S)-1-((S)-2-AMino-propionyl)-piperidin-3-yl]-Methyl-carbaMic acid tert-butyl ester
• CAS No: 1401666-51-0
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• MDL: MFCD21094818
• CID: 4594300
• Update Time: 2025-11-01

[(S)-1-((S)-2-AMino-propionyl)-piperidin-3-yl]-Methyl-carbaMic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-((S)-2-AMino-propionyl)-piperidin-3-yl]-Methyl-carbaMic acid tert-butyl ester

• MDL： MFCD21094818
• Inchi： 1S/C14H27N3O3/c1-10(15)12(18)17-8-6-7-11(9-17)16(5)13(19)20-14(2,3)4/h10-11H,6-9,15H2,1-5H3/t10-,11-/m0/s1
• InChI Key： DHLNMATUWBDFFP-QWRGUYRKSA-N
• SMILES： C(OC(C)(C)C)(=O)N([C@H]1CCCN(C(=O)[C@@H](N)C)C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6

Additional information on [(S)-1-((S)-2-AMino-propionyl)-piperidin-3-yl]-Methyl-carbaMic acid tert-butyl ester

Introduction to [(S)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-Methyl-carbaMic acid tert-butyl ester (CAS No. 1401666-51-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, [(S)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-Methyl-carbaMic acid tert-butyl ester, with the CAS number 1401666-51-0, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial research settings.

The molecular structure of [(S)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-Methyl-carbaMic acid tert-butyl ester is characterized by a piperidine ring substituted with an amino-propionyl group and a methyl-carbamate moiety. The presence of stereochemical centers, specifically the (S) configuration at the chiral centers, underscores the compound's enantiomeric purity, which is crucial for its biological activity. This stereochemistry not only influences its interactions with biological targets but also impacts its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced specificity and reduced side effects compared to their racemic counterparts. The synthesis of enantiomerically pure compounds like [(S)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-Methyl-carbaMic acid tert-butyl ester represents a significant advancement in this field. Researchers have employed sophisticated synthetic methodologies to achieve high yields and enantiomeric excess, ensuring that the final product meets stringent pharmaceutical standards.

The utility of this compound extends beyond its structural complexity. It serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of protease inhibitors and other enzyme-targeted therapies. Proteases are enzymes that play critical roles in various physiological processes, including inflammation, blood clotting, and cellular signaling. Inhibiting these enzymes has been a successful strategy for treating numerous diseases, such as cancer and infectious disorders.

Recent studies have highlighted the potential of [(S)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-Methyl-carbaMic acid tert-butyl ester as a lead compound for developing novel protease inhibitors. For instance, researchers have demonstrated its efficacy in inhibiting specific proteases by modulating its binding interactions at the active site. This has led to the discovery of new pharmacophores that could be further optimized to enhance potency and selectivity.

The tert-butyl ester functionality in the molecule not only serves as a protecting group during synthesis but also contributes to its solubility and stability. This feature is particularly important for pharmaceutical applications, where drug candidates must meet rigorous quality control measures. The ester group can be readily hydrolyzed under specific conditions, allowing for controlled release of the active moiety in vivo.

The synthesis of [(S)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-Methyl-carbaMic acid tert-butyl ester involves multi-step organic reactions, including stereoselective transformations to ensure high enantiomeric purity. Advanced techniques such as asymmetric hydrogenation and chiral auxiliary-assisted methods have been employed to achieve these objectives. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in pharmaceutical manufacturing.

In conclusion, [(S)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-Methyl-carbaMic acid tert-butyl ester (CAS No. 1401666-51-0) represents a significant advancement in medicinal chemistry. Its unique structural features, stereochemical purity, and potential applications in drug development make it a valuable asset in academic and industrial research. As our understanding of biological targets continues to evolve, compounds like this will play an increasingly important role in the discovery and development of novel therapeutic agents.